Methyl 3-amino-4-[(4-ethylphenyl)sulfonyl]thiophene-2-carboxylate

• IUPAC Name: methyl 3-amino-4-(4-ethylphenyl)sulfonylthiophene-2-carboxylate
• InChI: InChI=1S/C14H15NO4S2/c1-3-9-4-6-10(7-5-9)21(17,18)11-8-20-13(12(11)15)14(16)19-2/h4-8H,3,15H2,1-2H3
• InChI Key: PTZXAJCCPWRRRG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)C2=CSC(=C2N)C(=O)OC
• Molecular Formula: C14H15NO4S2
• Molecular Weight: 325.4 g/mol

Description

Thiophene and its substituted derivatives are a very important class of heterocyclic compounds which show interesting applications in the field of medicinal chemistry. They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.

Synthesis Analysis

Thiophene-based analogs have been the focus of many scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. The synthesis of thiophene derivatives often involves heterocyclization of various substrates.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S.

Chemical Reactions Analysis

The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Mechanism of Action

Target of Action

Thiophene derivatives have been reported to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . Therefore, it’s plausible that this compound may interact with multiple targets involved in these biological processes.

Mode of Action

Thiophene derivatives are known to interact with various biological targets, potentially leading to changes in cellular processes

Biochemical Pathways

Given the broad range of biological activities associated with thiophene derivatives , it’s likely that this compound may influence multiple pathways

Pharmacokinetics

The compound’s predicted properties include a density of 1517±006 g/cm3, a melting point of 123-124 °C, a boiling point of 4283±550 °C, and a vapor pressure of 153E-07mmHg at 25°C . These properties may influence the compound’s bioavailability and pharmacokinetics.

Result of Action

As a thiophene derivative, it may exhibit a range of biological activities, including anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic effects . The specific effects would depend on the compound’s interactions with its targets and the resulting changes in cellular processes.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect a compound’s stability and its interactions with its targets. For Methyl 3-amino-4-[(4-ethylphenyl)sulfonyl]thiophene-2-carboxylate, it should be kept in a dark place, sealed in dry, at room temperature . .

Advantages and Limitations for Lab Experiments

One of the main advantages of using Methyl 3-amino-4-[(4-ethylphenyl)sulfonyl]thiophene-2-carboxylate in lab experiments is its unique properties. It has been shown to exhibit potent anti-inflammatory and anti-cancer activities, making it a promising compound for the development of new drugs. Additionally, it has also been studied for its potential use as a fluorescent probe for the detection of metal ions.
However, there are also some limitations to using this compound in lab experiments. One of the main limitations is its cost. This compound is a relatively expensive compound, which may limit its use in certain experiments. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Future Directions

There are several potential future directions for the study of Methyl 3-amino-4-[(4-ethylphenyl)sulfonyl]thiophene-2-carboxylate. One potential direction is the development of new drugs based on this compound. It has been shown to exhibit potent anti-inflammatory and anti-cancer activities, making it a promising candidate for the development of new drugs.
Another potential direction is the use of this compound as a fluorescent probe for the detection of metal ions. This compound has been shown to exhibit unique fluorescent properties, which may make it useful for the detection of metal ions in various applications.
Conclusion
This compound is a unique compound that has been extensively studied for its potential applications in various fields. It has been shown to exhibit potent anti-inflammatory and anti-cancer activities, making it a promising candidate for the development of new drugs. Additionally, it has also been studied for its potential use as a fluorescent probe for the detection of metal ions. Further studies are needed to fully understand the biochemical and physiological effects of this compound and to explore its potential applications in various fields.

Synthesis Methods

Methyl 3-amino-4-[(4-ethylphenyl)sulfonyl]thiophene-2-carboxylate can be synthesized using a variety of methods. One of the most commonly used methods involves the reaction of 3-amino-4-[(4-ethylphenyl)sulfonyl]thiophene-2-carboxylic acid with methyl iodide in the presence of a base. This reaction results in the formation of this compound.

Scientific Research Applications

Methyl 3-amino-4-[(4-ethylphenyl)sulfonyl]thiophene-2-carboxylate has been extensively studied for its potential applications in various fields. One of the most promising applications of this compound is in the field of medicinal chemistry. It has been shown to exhibit potent anti-inflammatory and anti-cancer activities. Additionally, it has also been studied for its potential use as a fluorescent probe for the detection of metal ions.